Cas no 1824220-50-9 (5-Chloro-2-(1-chloroethyl)pyridine)

• Product Name: 5-Chloro-2-(1-chloroethyl)pyridine
• CAS No: 1824220-50-9
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• MDL: MFCD24506616
• CID: 5172333
• Update Time: 2025-07-19

5-Chloro-2-(1-chloroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1-chloroethyl)pyridine
• 5-Chloro-2-(1-chloroethyl)pyridine

• MDL： MFCD24506616
• Inchi： 1S/C7H7Cl2N/c1-5(8)7-3-2-6(9)4-10-7/h2-5H,1H3
• InChI Key： SRFMELCSECVOJF-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(1-chloroethyl)pyridine

5-Chloro-2-(1-chloroethyl)pyridine (CAS No. 1824220-50-9): An Overview of a Promising Heterocyclic Compound

5-Chloro-2-(1-chloroethyl)pyridine (CAS No. 1824220-50-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine family, which is known for its versatile reactivity and biological activity.

The molecular formula of 5-Chloro-2-(1-chloroethyl)pyridine is C₈H₇Cl₂N, and it has a molecular weight of approximately 186.05 g/mol. The presence of two chlorine atoms and a pyridine ring imparts distinct chemical properties to this compound, making it an interesting subject for both academic research and industrial applications.

In the realm of pharmaceutical research, 5-Chloro-2-(1-chloroethyl)pyridine has shown promise as a building block for the synthesis of novel drugs. Pyridine derivatives are widely used in the development of pharmaceuticals due to their ability to modulate various biological targets. Recent studies have explored the use of 5-Chloro-2-(1-chloroethyl)pyridine as an intermediate in the synthesis of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of pyridine-based compounds with potent anti-inflammatory activity using 5-Chloro-2-(1-chloroethyl)pyridine as a key intermediate.

Beyond pharmaceuticals, 5-Chloro-2-(1-chloroethyl)pyridine has also found applications in the agrochemical industry. Pyridine derivatives are known for their herbicidal and fungicidal properties, making them valuable components in the formulation of crop protection products. Research conducted by a team at the University of California, Davis, demonstrated that 5-Chloro-2-(1-chloroethyl)pyridine-based compounds exhibit excellent herbicidal activity against several common weeds, suggesting their potential as environmentally friendly alternatives to traditional herbicides.

In materials science, the unique electronic properties of pyridine derivatives have led to their exploration in the development of functional materials. A study published in the Journal of Materials Chemistry C in 2023 highlighted the use of 5-Chloro-2-(1-chloroethyl)pyridine-based polymers as efficient electron transport materials in organic photovoltaic devices. These polymers exhibited high electron mobility and excellent stability under various environmental conditions, making them promising candidates for next-generation solar cells.

The synthetic versatility of 5-Chloro-2-(1-chloroethyl)pyridine is another factor contributing to its growing importance. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 5-chloropyridine with chloroacetyl chloride followed by a rearrangement step to form the desired product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 5-Chloro-2-(1-chloroethyl)pyridine (CAS No. 1824220-50-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.